2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-3-31-19-13-9-17(10-14-19)24(29)23-22(26)21(20-6-4-5-15-28(20)23)25(30)27-18-11-7-16(2)8-12-18/h4-15H,3,26H2,1-2H3,(H,27,30)
• InChI Key: XTMPZOBTXJXXSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC=C(C=C4)C)N
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ET1 and belongs to the class of indolizine derivatives. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes and receptors in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that the compound can reduce pain and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide in lab experiments include its synthetic accessibility, high purity, and potential therapeutic effects. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide. These include further studies on its mechanism of action, optimization of its chemical synthesis, and evaluation of its potential applications in various fields such as medicine and material science. Additionally, studies on the compound's toxicity and safety profile are necessary before it can be considered for clinical use.

Synthesis Methods

The synthesis of 2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide involves the reaction of 4-ethoxybenzoyl chloride with p-toluidine in the presence of triethylamine. The resulting product is then reacted with 2-amino-3-chloroindole in the presence of sodium hydride to form the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, the compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. In pharmacology, the compound has been studied for its mechanism of action and its effects on various physiological processes. In material science, the compound has been studied for its potential applications in the development of organic semiconductors and other electronic devices.